Cas no 9026-00-0 (Esterase, cholesterol)

• Product Name: Esterase, cholesterol
• CAS No: 9026-00-0
• MF: H₁₄
• MW: 14.1111607551575
• CID: 811829
• PubChem ID: 160315322
• Update Time: 2025-07-25

Esterase, cholesterol Chemical and Physical Properties

Names and Identifiers

• Esterase, cholesterol
• Cholesterol esterase
• CHOLESTEROL ESTERASE FROM PSEUDOMONAS SP LYOPHILIZED POWDER
• BEROL226SA
• Cholesterol Esterase from hog pancreas
• Sterol-ester acylhydrolase
• Cholesterol Esterase from Pseudomonas fluorescens
• Bile salt-stimulated lipase
• Biocatalytics E3
• Bucelipase alfa
• Luciferase from Vibrio fischeri (Photobacterium f)
• 8007-01-0
• 824401-05-0
• CID 160315322
• 9074-06-0
• 9014-00-0
• 2197018-01-0
• 9026-00-0
• 65997-06-0
• 120962-03-0
• DA-75147
• PUUAYGFHOHGGPX-UHFFFAOYSA-N
• DA-77331

• MDL： MFCD00071052
• Inchi： 1S/7H2/h7*1H
• InChI Key： PUUAYGFHOHGGPX-UHFFFAOYSA-N
• SMILES： [H][H].[H][H].[H][H].[H][H].[H][H].[H][H].[H][H]

Computed Properties

• Exact Mass: 14.109550447g/mol
• Monoisotopic Mass: 14.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 0
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Solubility: Dissolve 1mg/ml in 0.1M phosphate buffer, pH 6.0 to 7.0

Esterase, cholesterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on Esterase, cholesterol

Introduction to Esterase, Cholesterol (CAS No. 9026-00-0)

Esterase, cholesterol, a compound with the chemical formula CAS No. 9026-00-0, is a specialized enzyme that plays a crucial role in the biochemical pathways involving cholesterol metabolism. This enzyme is particularly significant in the field of pharmaceutical research and biotechnology due to its unique catalytic properties and potential applications in drug development.

The compound Esterase, cholesterol has garnered considerable attention in recent years due to its involvement in various metabolic processes. Cholesterol esterase, as it is commonly referred to, is an integral part of the lipid metabolism pathway, where it facilitates the hydrolysis of cholesterol esters into free cholesterol. This process is essential for maintaining cellular homeostasis and has implications in the regulation of cholesterol levels in the bloodstream.

Recent advancements in biotechnology have highlighted the importance of Esterase, cholesterol in therapeutic applications. Studies have shown that this enzyme can be harnessed to develop novel treatments for hypercholesterolemia and other lipid-related disorders. The ability of esterases to selectively target cholesterol esters makes them promising candidates for enzyme-based therapies that aim to modulate lipid profiles in patients.

In addition to its therapeutic potential, Esterase, cholesterol has been explored for its role in drug metabolism and detoxification processes. Research indicates that this enzyme can assist in breaking down certain pharmaceutical compounds, thereby influencing their bioavailability and efficacy. This property makes it a valuable tool in pharmacokinetic studies and the development of drug delivery systems.

The molecular structure of Esterase, cholesterol (CAS No. 9026-00-0) has been extensively studied to understand its catalytic mechanism and substrate specificity. High-resolution crystallographic studies have provided insights into the active site of the enzyme, revealing how it interacts with cholesterol esters and facilitates their hydrolysis. These structural insights have been instrumental in designing synthetic analogs with enhanced enzymatic activity and stability.

One of the most exciting developments in the field of esterases is their application in biocatalysis. Researchers are leveraging the natural catalytic prowess of enzymes like Esterase, cholesterol to develop sustainable and environmentally friendly processes for synthesizing complex molecules. For instance, esterases have been used to catalyze the production of biodiesel and other biofuels, contributing to the shift towards greener chemical manufacturing practices.

The regulatory landscape for compounds like Esterase, cholesterol (CAS No. 9026-00-0) is governed by stringent guidelines to ensure safety and efficacy in both research and clinical settings. Regulatory bodies such as the FDA and EMA have established protocols for the testing and approval of enzyme-based therapies. Compliance with these regulations is essential for ensuring that such compounds are safe for human use and effective in treating target diseases.

Future research directions for Esterase, cholesterol include exploring its potential as a diagnostic tool for monitoring lipid metabolism disorders. By developing assays that measure esterase activity, clinicians could gain valuable insights into patient health status and tailor treatments accordingly. Additionally, advancements in genetic engineering techniques may enable researchers to engineer esterases with improved properties, further expanding their therapeutic applications.

The interdisciplinary nature of research on compounds like Esterase, cholesterol underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide. As our understanding of esterases continues to grow, so too will their impact on human health and disease management.